Cas no 1072220-37-1 ((S,S)-1,3-Bis(4-bromobenzyl)-2-chlorooctahydro-2-(2E)-crotyl-1H-1,3,2-benzodiazasilole)

• Product Name: (S,S)-1,3-Bis(4-bromobenzyl)-2-chlorooctahydro-2-(2E)-crotyl-1H-1,3,2-benzodiazasilole
• CAS No: 1072220-37-1
• MF: C₂₄H₂₉Br₂ClN₂Si
• MW: 568.846964597702
• MDL: MFCD18632567
• CID: 4457084
• PubChem ID: 329764787
• Update Time: 2025-11-01

(S,S)-1,3-Bis(4-bromobenzyl)-2-chlorooctahydro-2-(2E)-crotyl-1H-1,3,2-benzodiazasilole Chemical and Physical Properties

Names and Identifiers

• (S,S)-1,3-Bis(4-bromobenzyl)-2-chlorooctahydro-2-(2E)-crotyl-1H-1,3,2-benzodiazasilole
• (3aS,7aS)-1,3-Bis[(4-bromophenyl)methyl]-2-(2E)-2-buten-1-yl-2-chlorooctahydro-1H-1,3,2-benzodiazasilole
• (1S,2S)-(+)-[N,N'-Bis(4-bromobenzyl)-1,2-cyclohexanediamino][(2E)-2-buten-1-yl]chlorosilane, min. 98%
• (1S,2S)-(+)-[N,N'-BIS(4-BROMOBENZYL)-1,2-CYCLOHEXANEDIAMINO][(2E)-2-BUTEN-1-YL]CHLOROSILANE,MIN.98%
• (3aS,7aS)-1,3-bis[(4-bromophenyl)methyl]-2-[(E)-but-2-enyl]-2-chloro-3a,4,5,6,7,7a-hexahydrobenzo[d][1,3,2]diazasilole
• 1H-1,3,2-Benzodiazasilole, 1,3-bis[(4-bromophenyl)methyl]-2-(2E)-2-buten-1-yl-2-chlorooctahydro-, (3aS,7aS)-
• (3aS,7aS)-1,3-Bis[(4-bromophenyl)methyl]-2-[(2E)-but-2-en-1-yl]-2-chlorooctahydro-1H-1,3,2-benzodiazasilole
• 1293393-76-6
• 1072220-37-1
• DTXSID80648565
• (3aS,7aS)-1,3-Bis(4-bromobenzyl)-2-((Z)-but-2-en-1-yl)-2-chlorooctahydro-1H-benzo[d][1,3,2]diazasilole

• MDL： MFCD18632567
• Inchi： 1S/C24H29Br2ClN2Si/c1-2-3-16-30(27)28(17-19-8-12-21(25)13-9-19)23-6-4-5-7-24(23)29(30)18-20-10-14-22(26)15-11-20/h2-3,8-15,23-24H,4-7,16-18H2,1H3/b3-2+/t23-,24-/m0/s1
• InChI Key： ZRWSDIWSVXXBNG-KOAGWOQNSA-N
• SMILES： BrC1C=CC(=CC=1)CN1[C@H]2CCCC[C@@H]2N(CC2C=CC(=CC=2)Br)[Si]1(C/C=C/C)Cl

Computed Properties

• Exact Mass: 568.01348g/mol
• Monoisotopic Mass: 566.01553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 92-96 °C
• Sensitiveness: moisture sensitive
• Specific Rotation: +52.9° (c 1.3, CH2Cl2)

(S,S)-1,3-Bis(4-bromobenzyl)-2-chlorooctahydro-2-(2E)-crotyl-1H-1,3,2-benzodiazasilole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on (S,S)-1,3-Bis(4-bromobenzyl)-2-chlorooctahydro-2-(2E)-crotyl-1H-1,3,2-benzodiazasilole

Introduction to (S,S)-1,3-Bis(4-bromobenzyl)-2-chlorooctahydro-2-(2E)-crotyl-1H-1,3,2-benzodiazasilole (CAS No. 1072220-37-1)

(S,S)-1,3-Bis(4-bromobenzyl)-2-chlorooctahydro-2-(2E)-crotyl-1H-1,3,2-benzodiazasilole, with the CAS number 1072220-37-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of benzodiazasilole derivatives, which are known for their unique structural and functional properties. The presence of multiple substituents, including bromobenzyl and chloro groups, as well as the crotyl moiety, makes this molecule a versatile candidate for various applications.

The< strong>structure of (S,S)-1,3-Bis(4-bromobenzyl)-2-chlorooctahydro-2-(2E)-crotyl-1H-1,3,2-benzodiazasilole is characterized by a six-membered siloxane ring fused with a benzene ring, which is further functionalized with various substituents. This unique architecture imparts distinct chemical and physical properties to the compound, making it an attractive candidate for drug discovery and material science applications.

In recent years, there has been a growing interest in< strong>benzodiazasilole derivatives due to their potential biological activities. These compounds have been shown to exhibit a range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The< strong>stereochemistry of the compound, particularly the (S,S) configuration at the nitrogen atoms, plays a crucial role in determining its biological activity. This stereochemical arrangement has been found to enhance the binding affinity and efficacy of the molecule when interacting with biological targets.

One of the most compelling aspects of (S,S)-1,3-Bis(4-bromobenzyl)-2-chlorooctahydro-2-(2E)-crotyl-1H-1,3,2-benzodiazasilole is its< strong>synthetic versatility. The presence of multiple reactive sites allows for facile functionalization and modification, enabling chemists to tailor the molecule for specific applications. This synthetic flexibility has made it a valuable tool in the development of novel pharmaceuticals and advanced materials.

The< strong>pharmacological profile of this compound has been extensively studied in recent years. Research has demonstrated that it can interact with various biological targets, including enzymes and receptors involved in inflammation and cancer progression. For instance, studies have shown that benzodiazasilole derivatives can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation. This inhibition can lead to reduced inflammation and pain relief.

In addition to its anti-inflammatory properties, (S,S)-1,3-Bis(4-bromobenzyl)-2-chlorooctahydro-2-(2E)-crotyl-1H-1,3,2-benzodiazasilole has also shown promise in< strong>cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders associated with cancer.

The< strong>material science applications of this compound are equally fascinating. Due to its unique structural features, it can be used as a building block for designing advanced materials with tailored properties. For example, it has been explored as a precursor for synthesizing polymers with enhanced thermal stability and mechanical strength. These materials could find applications in industries ranging from aerospace to electronics.

The< strong>spectroscopic properties of (S,S)-1,3-Bis(4-bromobenzyl)-2-chlorooctahydro-2-(2E)-crotyl-1H-1,3,2-benzodiazasilole have also been thoroughly investigated. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate its structure and dynamics. These studies have provided valuable insights into how the molecule behaves in different environments and how its structure influences its reactivity.

In conclusion,< strong>(S,S)-1,3-Bis(4-bromobenzyl)-2-chlorooctahydro-2-(2E)-crotyl-1H-1,3..., CAS No. 1072220-37-1 is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structure and functional properties make it an excellent candidate for further research and development. As our understanding of its< strong>biochemical activities continues to grow，so too will its applications across various scientific disciplines.